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Compound Name: 4-Methyl-7-nitroindoline

CAS No.: 179176-31-9

Cat. No.: B1320295

Get Quote

Abstract: This technical guide provides a comprehensive analysis of the anticipated

spectroscopic characteristics of 4-Methyl-7-nitroindoline. In the absence of a complete,

formally published dataset for this specific molecule, this document leverages established

principles of nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass

spectrometry (MS) to predict its spectral features. By synthesizing data from structurally related

analogues and foundational spectroscopic theory, we present a robust, predictive framework

for the characterization of 4-Methyl-7-nitroindoline, intended to guide researchers in

synthesis, purification, and structural verification efforts.

Introduction and Molecular Structure
4-Methyl-7-nitroindoline is a heterocyclic aromatic compound featuring an indoline core, a

bicyclic structure consisting of a benzene ring fused to a five-membered nitrogen-containing

ring. The structure is further functionalized with a methyl group at position 4 and a nitro group

at position 7. These substituents significantly influence the molecule's electronic properties

and, consequently, its spectroscopic behavior. The indoline scaffold is a privileged structure in

medicinal chemistry, and understanding the precise characterization of its derivatives is

paramount for drug development and materials science.
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Spectroscopic analysis is the cornerstone of molecular characterization. NMR spectroscopy

elucidates the carbon-hydrogen framework, IR spectroscopy identifies functional groups based

on their vibrational modes, and MS reveals the molecular mass and fragmentation patterns.

The integrated application of these techniques provides unambiguous structural confirmation.

This guide will detail the expected spectroscopic data for 4-Methyl-7-nitroindoline, providing a

reliable benchmark for experimental verification.

Figure 1: Molecular Structure of 4-Methyl-7-nitroindoline.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule. The analysis is based on the chemical environment of ¹H (proton) and ¹³C

nuclei.

Predicted ¹H NMR Data
The proton NMR spectrum is predicted to show distinct signals for the aromatic, aliphatic,

amine, and methyl protons. The electron-withdrawing nitro group at C7 will significantly

deshield adjacent protons (H-6), while the electron-donating methyl group at C4 will have a

shielding effect.

Table 1: Predicted ¹H NMR Spectral Data for 4-Methyl-7-nitroindoline (in CDCl₃, 400 MHz)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.benchchem.com/product/b1320295/docs?utm_src=pdf-body#a-predictive-spectroscopic-and-structural-analysis-of-4-methyl-7-nitroindoline
https://www.benchchem.com/product/b1320295/docs?utm_src=pdf-body#a-predictive-spectroscopic-and-structural-analysis-of-4-methyl-7-nitroindoline
https://www.benchchem.com/product/b1320295/docs?utm_src=pdf-body#a-predictive-spectroscopic-and-structural-analysis-of-4-methyl-7-nitroindoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1320295?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proton
Assignment

Predicted
Chemical
Shift (δ,
ppm)

Multiplicity Integration
Coupling
Constant (J,
Hz)

Rationale
for
Prediction

H-6 ~7.5 - 7.7 d (doublet) 1H J = ~8.0 Hz

Strongly
deshielded
by the
adjacent
nitro group
and ortho-
coupled to
H-5.

H-5 ~6.8 - 7.0 d (doublet) 1H J = ~8.0 Hz

Ortho-

coupled to H-

6.

N-H ~4.0 - 5.5
br s (broad

singlet)
1H -

Typical range

for indoline

N-H; broad

due to

quadrupole

broadening

and

exchange.

C2-H₂ ~3.6 - 3.8 t (triplet) 2H J = ~8.5 Hz

Aliphatic

protons

adjacent to

the aromatic

ring and

nitrogen.

Coupled to

C3-H₂.
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Proton
Assignment

Predicted
Chemical
Shift (δ,
ppm)

Multiplicity Integration
Coupling
Constant (J,
Hz)

Rationale
for
Prediction

C3-H₂ ~3.0 - 3.2 t (triplet) 2H J = ~8.5 Hz

Aliphatic

protons

coupled to

C2-H₂.

| C4-CH₃ | ~2.3 - 2.5 | s (singlet) | 3H | - | Aromatic methyl group, appears as a singlet. |

Predicted ¹³C NMR Data
The ¹³C NMR spectrum will reflect the electronic environment of each carbon atom. The carbon

attached to the nitro group (C7) will be significantly deshielded (shifted downfield), as will the

other aromatic carbon attached to nitrogen (C7a).

Table 2: Predicted ¹³C NMR Spectral Data for 4-Methyl-7-nitroindoline (in CDCl₃, 100 MHz)
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Carbon Assignment
Predicted Chemical Shift
(δ, ppm)

Rationale for Prediction

C7 ~150 - 155

Aromatic carbon directly
attached to the strongly
electron-withdrawing NO₂
group.

C7a ~145 - 150
Aromatic carbon attached to

the indoline nitrogen.

C3a ~135 - 140
Quaternary aromatic carbon at

the ring junction.

C4 ~128 - 133
Quaternary aromatic carbon

attached to the methyl group.

C6 ~125 - 130
Aromatic CH carbon adjacent

to the nitro-substituted carbon.

C5 ~115 - 120 Aromatic CH carbon.

C2 ~45 - 50
Aliphatic CH₂ carbon adjacent

to nitrogen.

C3 ~28 - 33 Aliphatic CH₂ carbon.

| C4-CH₃ | ~18 - 22 | Methyl group carbon. |

Experimental Protocol: NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of 4-Methyl-7-nitroindoline in ~0.7 mL of a

deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

¹H NMR Acquisition:

Tune and shim the probe for the specific sample.

Acquire a standard one-pulse proton spectrum.
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Set spectral width to cover a range of -2 to 12 ppm.

Use a 30-degree pulse angle and a relaxation delay of 1-2 seconds.

Average 16-32 scans for a good signal-to-noise ratio.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C spectrum.

Set spectral width to cover a range of 0 to 200 ppm.

Use a relaxation delay of 2-5 seconds.

Average 1024 or more scans, as ¹³C has a low natural abundance.

Data Processing: Apply Fourier transformation, phase correction, and baseline correction.

Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS at 0.00

ppm).

Infrared (IR) Spectroscopy
IR spectroscopy is ideal for identifying the key functional groups within the molecule. The

presence of N-H, C-H (aromatic and aliphatic), C=C (aromatic), and N-O (nitro) bonds will give

rise to characteristic absorption bands.

Table 3: Predicted IR Absorption Bands for 4-Methyl-7-nitroindoline
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Wavenumber
(cm⁻¹)

Vibrational Mode Intensity Comments

~3350 - 3450 N-H Stretch Medium
Characteristic of
secondary amines
in the indoline ring.

~3000 - 3100 Aromatic C-H Stretch Medium-Weak
Indicates C-H bonds

on the benzene ring.

~2850 - 2960 Aliphatic C-H Stretch Medium
Arises from the CH₂

and CH₃ groups.

~1590 - 1610 Aromatic C=C Stretch Medium-Strong
Skeletal vibrations of

the benzene ring.

~1500 - 1550
Asymmetric N-O

Stretch (NO₂)
Strong

A highly characteristic

and strong absorption

for aromatic nitro

compounds.[1][2][3]

~1330 - 1370
Symmetric N-O

Stretch (NO₂)
Strong

The second

characteristic strong

absorption for

aromatic nitro

compounds.[1][2][3]

| ~800 - 850 | C-H Out-of-Plane Bending | Strong | Pattern can be indicative of the aromatic

substitution pattern. |

Experimental Protocol: Attenuated Total Reflectance
(ATR) FT-IR

Instrument Preparation: Ensure the ATR crystal (typically diamond or zinc selenide) is clean

by wiping it with a solvent like isopropanol and allowing it to dry.

Background Scan: Collect a background spectrum of the clean, empty ATR crystal. This will

be automatically subtracted from the sample spectrum.
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Sample Application: Place a small amount of solid 4-Methyl-7-nitroindoline powder onto

the crystal.

Data Acquisition: Apply pressure with the built-in anvil to ensure good contact. Collect the

spectrum over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. Co-add 16-32 scans to

improve the signal-to-noise ratio.

Cleaning: Clean the sample off the crystal surface thoroughly after the measurement.

Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight of the compound and offers structural clues

through its fragmentation pattern. For 4-Methyl-7-nitroindoline (C₉H₁₀N₂O₂), the exact

molecular weight is 178.0742 g/mol .

Table 4: Predicted Mass Spectrometry Data (Electron Ionization - EI)

m/z Value Proposed Fragment Comments

178 [M]⁺˙ Molecular ion peak.

161 [M - OH]⁺

Loss of a hydroxyl radical, a

common rearrangement for

ortho-nitro compounds.

148 [M - NO]⁺ Loss of nitric oxide.

132 [M - NO₂]⁺ Loss of the nitro group.

131 [M - NO₂ - H]⁺
Subsequent loss of a hydrogen

atom from the indoline ring.

| 117 | [C₈H₇N]⁺˙ | Loss of NO₂ and a methyl radical, followed by rearrangement. |
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[M]⁺˙
m/z = 178

[M - OH]⁺
m/z = 161

- OH (rearrangement)

[M - NO]⁺
m/z = 148

- NO

[M - NO₂]⁺
m/z = 132

- NO₂

[M - NO₂ - H]⁺
m/z = 131

- H
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Figure 2: Predicted Fragmentation Pathway for 4-Methyl-7-nitroindoline in EI-MS.

Experimental Protocol: Mass Spectrometry
Sample Introduction: For a volatile and thermally stable compound, a Gas Chromatography-

Mass Spectrometry (GC-MS) system with an EI source is suitable. Alternatively, direct

infusion into an Electrospray Ionization (ESI) source can be used.

Ionization:

EI: Use a standard electron energy of 70 eV.

ESI: Dissolve the sample in a suitable solvent (e.g., methanol/water) and infuse into the

source. ESI is a softer ionization technique and may yield a prominent protonated

molecule [M+H]⁺ at m/z 179.

Mass Analysis: Scan a mass range appropriate for the expected molecular weight (e.g., m/z

50-300).

High-Resolution MS (HRMS): To confirm the elemental composition, analyze the sample on

a high-resolution instrument (e.g., TOF or Orbitrap). The measured mass should be within 5

ppm of the calculated exact mass (178.0742 for C₉H₁₀N₂O₂).
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Integrated Spectroscopic Workflow
The confirmation of the structure of 4-Methyl-7-nitroindoline is a logical, multi-step process

where each technique provides complementary information. The workflow below illustrates how

data from MS, IR, and NMR are integrated for a conclusive structural assignment.

Initial Analysis

Detailed Structural Elucidation

Confirmation

Mass Spectrometry
(e.g., HRMS)

¹H NMR

Provides Molecular Formula
(C₉H₁₀N₂O₂)

IR Spectroscopy

Confirms Functional Groups
(-NO₂, N-H, Ar-H, Alk-H)

¹³C NMR

Identifies Proton Environments
& Connectivity

Final Structure Confirmed:
4-Methyl-7-nitroindoline

Confirms H framework

Confirms Carbon Skeleton
(9 unique carbons)

Click to download full resolution via product page

Figure 3: Workflow for the Integrated Spectroscopic Confirmation of 4-Methyl-7-nitroindoline.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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